Cas no 2228471-51-8 (3-(aminomethyl)-3-(2-cyclopropylpropyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(2-cyclopropylpropyl)cyclobutan-1-ol
• CAS No: 2228471-51-8
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 6550881
• PubChem ID: 165670728
• Update Time: 2025-10-24

3-(aminomethyl)-3-(2-cyclopropylpropyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(2-cyclopropylpropyl)cyclobutan-1-ol
• EN300-1731909
• 2228471-51-8

• Inchi： 1S/C11H21NO/c1-8(9-2-3-9)4-11(7-12)5-10(13)6-11/h8-10,13H,2-7,12H2,1H3
• InChI Key： CTMRMBPZXQERIX-UHFFFAOYSA-N
• SMILES： OC1CC(CN)(C1)CC(C)C1CC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-(2-cyclopropylpropyl)cyclobutan-1-ol

Professional Introduction to Compound with CAS No. 2228471-51-8 and Product Name: 3-(aminomethyl)-3-(2-cyclopropylpropyl)cyclobutan-1-ol

The compound with the CAS number 2228471-51-8 and the product name 3-(aminomethyl)-3-(2-cyclopropylpropyl)cyclobutan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique cyclobutane core and functionalized side chains, has garnered attention for its potential applications in drug discovery and molecular research. The presence of both an aminomethyl group and a 2-cyclopropylpropyl substituent makes it a versatile scaffold for designing novel bioactive molecules.

In recent years, the development of structurally diverse compounds has been a cornerstone in the quest to identify new therapeutic agents. The cyclobutane ring, a prominent feature in this molecule, is known for its rigidity and stability, which can enhance binding affinity to biological targets. This structural motif has been extensively studied for its role in improving pharmacokinetic properties, such as solubility and metabolic stability. The 3-(aminomethyl)-3-(2-cyclopropylpropyl)cyclobutan-1-ol structure exemplifies how modifications at specific positions can yield compounds with tailored biological activities.

The aminomethyl group at the 3-position of the cyclobutane ring introduces a nucleophilic site that can participate in various chemical reactions, including condensation, coupling, and derivatization processes. This functionality is particularly valuable in medicinal chemistry, where it can be used to link different pharmacophores or to enhance interactions with specific biological receptors. Additionally, the 2-cyclopropylpropyl substituent contributes to the steric bulk of the molecule, which can influence its binding profile by altering the conformational flexibility and spatial orientation relative to target proteins.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds with enhanced efficacy and reduced side effects. The 3-(aminomethyl)-3-(2-cyclopropylpropyl)cyclobutan-1-ol compound has been subjected to virtual screening and molecular docking studies to evaluate its potential as an inhibitor or modulator of key enzymes and receptors involved in various diseases. Preliminary results suggest that this molecule exhibits promising interactions with targets relevant to neurological disorders, inflammation, and metabolic diseases.

In vitro studies have been conducted to assess the biochemical properties of this compound. The aminomethyl group has been shown to facilitate hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes. Meanwhile, the 2-cyclopropylpropyl moiety appears to enhance hydrophobic interactions, contributing to improved membrane permeability and cellular uptake. These characteristics make the compound a candidate for further development into a lead candidate for drug candidates.

The synthesis of 3-(aminomethyl)-3-(2-cyclopropylpropyl)cyclobutan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, minimizing impurities that could affect biological activity. Techniques such as transition metal catalysis and asymmetric synthesis have been utilized to achieve optimal stereochemical outcomes.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for libraries of diverse compounds in high-throughput screening campaigns. The cyclobutane core provides a stable platform for further derivatization, allowing chemists to explore a wide range of chemical space.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(aminomethyl)-3-(2-cyclopropylpropyl)cyclobutan-1-ol will play an increasingly important role in drug discovery efforts. The combination of structural rigidity provided by the cyclobutane ring and functional diversity introduced by substituents such as the aminomethyl and 2-cyclopropylpropyl groups offers a promising avenue for developing next-generation therapeutics.

In conclusion, the compound with CAS number 2228471-51-8 represents a significant contribution to pharmaceutical chemistry. Its unique structural features and demonstrated potential make it a valuable asset in ongoing research efforts aimed at developing novel treatments for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a critical role in shaping the future of medicine.